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Compound Focus: Cefcapene Pivoxil Hydrochloride Hydrate

CAS No.: 147816-24-8

Cat. No.: S523075

Antibacterial Spectrum and Key Features

The antibacterial activity of cefcapene pivoxil is characterized by its broad spectrum and stability against

certain resistance mechanisms. The table below summarizes its activity against key pathogens.

Bacterial .

Pathogen Examples Activity | Notes
Type
Gram- Staphylococcus aureus Active, including strains that cause a high number of drug-
Positive [1] resistant infections [2].

Streptococcus pyogenes Active.

[2]
Gram- Haemophilus influenzae Active, including ampicillin-resistant (beta-lactamase
Negative [3][4] producing) strains [3].

Serratia spp. [3] Active.

Proteus spp. [3] Active.
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Bacterial

Pathogen Examples Activity | Notes
Type

Escherichia coli [2] Active.

Moraxella catarrhalis [2] Active.

Key features of its profile include:

e Prodrug Design: It is a pivaloyloxymethyl ester prodrug, which is hydrolyzed by esterases in the
intestinal mucosa to release the active compound, cefcapene, ensuring good oral bioavailability [5]
[2].

¢ Mechanism of Action: The active form, cefcapene, inhibits bacterial cell wall synthesis by binding to
penicillin-binding proteins (PBPs), disrupting peptidoglycan cross-linking and leading to cell lysis [6]
[7].

e Stability: It exhibits stability against beta-lactamases produced by penicillin-resistant Streptococcus
pneumoniae and ampicillin-resistant Haemophilus influenzae [3].

The following diagram illustrates the prodrug activation and mechanism of action of cefcapene pivoxil.
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Experimental Data and Protocols

For research and quality control purposes, validated experimental methods are available to study cefcapene

pivoxil.
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Pharmacokinetic Profile

A study in healthy subjects after a single oral dose provided the following key parameters [4]:

Pharmacokinetic Parameter 100 mg Dose 150 mg Dose 200 mg Dose
Cmax (MglL) 1.04 £0.22 1.24 £ 0.46 1.56 +£0.43
AUC;, s (h-mglL) 2.94 £ 0.46 3.97+1.28 470+1.19
Timax (h) 1.5-2.0 1.5-2.0 1.5-2.0
Fraction Excreted Unchanged in Urine 31.5% - 42.9% 31.5% - 42.9% 31.5% - 42.9%

Stability-Indicating HPLC Protocol

This method is suitable for quantifying cefcapene pivoxil in the presence of its degradation products [1].

¢ Equipment: HPLC system with Diode Array Detector (DAD).

e Column: Lichrospher RP-18 (250 mm x 4.6 mm, 5 pym).

e Mobile Phase: Acetonitrile and a mixture of citric acid (10 mmol L=1) and potassium chloride (18
mmol L™1) in a 45:55 (v/v) ratio. The pH is 2.36.

¢ Flow Rate: 1.0 mL/min.

e Detection Wavelength: 270 nm.

e Column Temperature: 30 °C.

e Sample Concentration: Typically in the range of 20-240 mgIL.

¢ Validation: The method has been validated for linearity, accuracy, precision, and selectivity. Peak
purity for cefcapene pivoxil was confirmed to be over 98.79% under various stress conditions [1].

The workflow for conducting a forced degradation study is as follows:
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Important Research and Clinical Considerations

e Carnitine Depletion: As a pivalate-containing prodrug, cefcapene pivoxil can cause
hypocarnitinemia by forming pivaloylcarnitine, which is excreted in urine [8]. While most reported
cases of symptomatic hypoglycemia due to this effect are in children, it can occur in elderly, frail, or
malnourished adults, particularly those with underlying endocrine disorders [8].

¢ Pregnancy Safety: A prospective cohort study in Japan concluded that exposure to cefcapene pivoxil
during the first trimester of preghancy was not associated with a statistically significant
increased risk of major malformations in infants [3]. The incidence was 2.6% in the exposed group
versus 1.8% in the control group (adjusted odds ratio: 1.48, 95% CI: 0.64-3.42) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s523075?utm_src=pdf-body-img
https://bmcendocrdisord.biomedcentral.com/articles/10.1186/s12902-023-01314-5
https://bmcendocrdisord.biomedcentral.com/articles/10.1186/s12902-023-01314-5
https://www.jstage.jst.go.jp/article/bpb/47/7/47_b24-00080/_html/-char/en
https://www.jstage.jst.go.jp/article/bpb/47/7/47_b24-00080/_html/-char/en
https://www.smolecule.com/products/s523075?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s523075?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

References

1. Stability-Indicating HPLC Method for the Determination of Cefcapene ... [pmc.ncbi.nlm.nih.gov]
2. Cefditoren Pivoxil - an overview [sciencedirect.com]

3. Assessment of the Safety of Exposure to Cefcapene Pivoxil ... [jstage.jst.go.jp]

4. KoreaMed Synapse [synapse.koreamed.org]

5. medchemexpress.com/ cefcapene - pivoxil -hydrochloride-hydrate.html [medchemexpress.com]
6. What is the mechanism of Cefditoren Pivoxil? [synapse.patsnap.com]

7. What is the mechanism Cefteram of ? Pivoxil [synapse.patsnap.com]

8. -induced hypocarnitinemic hypoglycemia in elderly... Cefcapene pivoxil

[bmcendocrdisord.biomedcentral.com]

To cite this document: Smolecule. [Cefcapene pivoxil hydrochloride hydrate antibacterial spectrum
Gram-positive Gram-negative]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b523075#cefcapene-pivoxil-hydrochloride-hydrate-antibacterial-

spectrum-gram-positive-gram-negative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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